Cas no 630125-49-4 (1-bromo-3-nitro-5-(trifluoromethyl)benzene)

1-bromo-3-nitro-5-(trifluoromethyl)benzene Properties

Names and Identifiers

• 1-Bromo-3-nitro-5-(trifluoromethyl)benzene
• 3-Bromo-5-nitrobenzotrifluoride
• 3-(Trifluoromethyl)-5-bromonitrobenzene
• 3-bromo-5-trifluoromethylnitrobenzene
• 3-nitro-5-bromobenzotrifluoride
• Benzene, 1-bromo-3-nitro-5-(trifluoromethyl)-
• 1-Bromo-3-nitro-5-trifluoromethylbenzene
• 5-bromo-3-(trifluoromethyl)nitrobenzene
• 1-Bromo-3-nitro-5-trifluoromethyl-benzene
• 3-BROMO-5-NITROTRIFLUOROTOLUENE
• 3-bromo-1-nitro-5-(trifluoromethyl)benzene
• zlchem 416
• PubChem4047
• ZLC0270
• U6FE5HAA43
• B5333
• SY014293
• GS-6875
• PB48658
• AKOS005259227
• FT-0600888
• CS-W003108
• SCHEMBL788056
• MFCD03788719
• AC-19352
• 630125-49-4
• DTXSID50426736
• BCP11280
• 3-Bromo-5-(trifluoromethyl)nitrobenzene
• EN300-1939105
• AM20040906
• A8702
• 3-Bromo-5-nitrobenzotrifluoride;1-bromo-3-nitro-5-(trifluoromethyl)benzene
• BBL101513
• 1-bromo-3-nitro-5-(trifluoromethyl)benzene
• STL555309
• 3-bromo-5-nitrobenzotrifluoride
• +Expand

• MDL： MFCD03788719
• InChIKey： YHTVYRKVFAFVLP-UHFFFAOYSA-N
• Inchi： 1S/C7H3BrF3NO2/c8-5-1-4(7(9,10)11)2-6(3-5)12(13)14/h1-3H
• SMILES： BrC1C([H])=C(C([H])=C(C(F)(F)F)C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.93000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 268.93
• Heavy Atom Count: 14
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 3.89930
• PSA: 45.82000
• Refractive Index: 1.515
• Boiling Point: 223.7℃ at 760 mmHg
• Melting Point: No data available
• Flash Point: 89.1℃
• Color/Form: Yellow liquid
• Solubility: Unable or difficult to mix
• Density: 1.788

1-bromo-3-nitro-5-(trifluoromethyl)benzene Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi Xn
• Hazard Statement： H302,H312,H332,H315,H319
• Warning Statement： P280h,P305
  P351
  P338-P337
  P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 20/21/22-36/37/38-36/38
• Signal Word：warning
• HazardClass：IRRITANT

1-bromo-3-nitro-5-(trifluoromethyl)benzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%